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Compound of Interest

Compound Name: BAY1163877

Cat. No.: B1191585 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of the pan-FGFR Inhibitor, BAY1163877.

This document provides crucial safety and logistical information for the handling of

BAY1163877, a potent and selective fibroblast growth factor receptor (FGFR) inhibitor.

Adherence to these guidelines is essential to ensure personal safety and maintain a secure

laboratory environment.

Immediate Safety and Handling Protocols
BAY1163877 is a physiologically highly active substance and must be handled with the care

required for hazardous materials. While a specific Safety Data Sheet (SDS) for BAY1163877 is

not publicly available, the following precautions are based on guidelines for handling similar

potent research compounds.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling BAY1163877 in solid or solution form.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Protective Clothing Laboratory coat
Minimizes contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

Avoids inhalation of the

compound, especially if in

powder form.

Engineering Controls
Control Type Specification Rationale

Ventilation
Handle in a chemical fume

hood

Minimizes inhalation exposure

to dust or aerosols.

Safety Equipment
Eyewash stations and safety

showers

Must be readily accessible in

case of accidental exposure.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly and that work will

be conducted in a designated area with appropriate engineering controls.

Weighing and Aliquoting: If working with the solid form, perform these tasks in a chemical

fume hood to prevent inhalation of dust.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing. BAY1163877 is soluble in DMSO.

General Practices: Avoid direct contact with the compound. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.
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Operational Plans: Experimental Protocols
BAY1163877 is a potent inhibitor of FGFRs 1, 2, 3, and 4.[1] Its mechanism of action involves

blocking the ATP-binding pocket of the FGFR kinase domain, which in turn inhibits downstream

signaling pathways such as the RAS-MAPK pathway, thereby reducing cell proliferation.[2]

BAY1163877 Inhibitory Activity
Target IC₅₀

FGFR1 1.8 nM

FGFR2 <1 nM

FGFR3 9.2 nM

FGFR4 1.2 nM

Source: Selleck Chemicals[3]

Disposal Plan
Proper disposal of BAY1163877 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Identify Waste: All materials that have come into contact with BAY1163877 should be

considered hazardous waste. This includes:

Unused or expired compound.

Contaminated consumables (e.g., pipette tips, tubes, gloves, bench paper).

Empty stock vials.

Solutions containing BAY1163877.

Containerize Waste:
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Solid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste

container. Do not mix with other solvent waste unless permitted by your institution's

environmental health and safety (EHS) department.

Labeling and Storage
Label all waste containers with "Hazardous Waste" and the full chemical name

"BAY1163877 (Rogaratinib)".

Store waste containers in a designated, secure satellite accumulation area until collection by

EHS.

Final Disposal
The primary method for the disposal of potent chemical compounds is high-temperature

incineration by a licensed hazardous waste disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of

BAY1163877 waste. Do not dispose of this compound down the drain or in regular trash.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the FGFR signaling pathway and a general workflow for

handling BAY1163877.
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Caption: FGFR signaling pathway and inhibition by BAY1163877.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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